Cas no 1805422-78-9 (2-Bromo-4,6-difluorobenzamide)

• Product Name: 2-Bromo-4,6-difluorobenzamide
• CAS No: 1805422-78-9
• MF: C₇H₄BrF₂NO
• MW: 236.0135679245
• CID: 4706805
• Update Time: 2025-05-26

2-Bromo-4,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4,6-difluorobenzamide
• 2-Bromo-4,6-difluorobenzamide

• Inchi： 1S/C7H4BrF2NO/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H2,11,12)
• InChI Key： PCMVUFWNYCASAS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(N)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1

Additional information on 2-Bromo-4,6-difluorobenzamide

Introduction to 2-Bromo-4,6-difluorobenzamide (CAS No. 1805422-78-9)

2-Bromo-4,6-difluorobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805422-78-9, is a fluorinated benzamide derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both bromine and fluorine substituents on a benzene ring, which are known to enhance its pharmacological properties. The structural features of 2-bromo-4,6-difluorobenzamide make it a promising candidate for further investigation in the development of novel therapeutic agents.

The benzamide core is a well-established pharmacophore in drug discovery, with numerous examples demonstrating its efficacy in treating various diseases. The introduction of halogen atoms, particularly bromine and fluorine, into this scaffold can modulate the electronic properties of the molecule, influencing its binding affinity to biological targets. In particular, the bromo and difluorobenzamide groups are known to contribute to metabolic stability and improved bioavailability, making this compound an attractive scaffold for drug design.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of such compounds. The 2-bromo-4,6-difluorobenzamide scaffold has been employed in virtual screening campaigns to identify novel inhibitors of enzymes involved in cancer metabolism. Preliminary studies suggest that this compound exhibits inhibitory activity against several key targets, including proteases and kinases that are overexpressed in tumor cells. The difluorobenzamide moiety is particularly noteworthy for its ability to engage with hydrophobic pockets in protein active sites, thereby enhancing binding interactions.

The synthesis of 2-bromo-4,6-difluorobenzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The bromination step is critical and must be performed under controlled conditions to avoid unwanted side reactions. Fluorination strategies, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, are commonly employed to introduce the fluorine atoms at the desired positions. The final amide formation step typically involves the reaction of a carboxylic acid derivative with an amine under mild acidic or basic conditions.

In vitro pharmacological studies have revealed that 2-bromo-4,6-difluorobenzamide demonstrates promising activity against various disease models. Notably, it has shown efficacy in inhibiting the growth of multidrug-resistant cancer cell lines by targeting key regulatory pathways involved in cell proliferation and survival. The bromo substituent appears to play a crucial role in modulating the compound's interaction with biological targets, enhancing its selectivity over off-target proteins. Additionally, the difluorobenzamide group contributes to its stability under physiological conditions, ensuring prolonged bioavailability.

The potential therapeutic applications of 2-bromo-4,6-difluorobenzamide extend beyond oncology. Emerging research suggests that this compound may also exhibit antimicrobial properties, making it a candidate for developing novel antibiotics against resistant bacterial strains. The unique combination of halogen substituents imparts additional metabolic resistance, which could be exploited to create long-acting antimicrobial agents. Furthermore, the structural flexibility of the benzamide core allows for further derivatization, enabling the exploration of analogs with enhanced pharmacological profiles.

From a computational chemistry perspective, 2-bromo-4,6-difluorobenzamide has been subjected to detailed molecular modeling studies to understand its binding interactions at atomic resolution. X-ray crystallography experiments have provided insights into how this compound interacts with protein targets at high resolution. These structural insights have guided medicinal chemists in designing next-generation analogs with improved potency and selectivity. Additionally, computational methods such as molecular dynamics simulations have been employed to predict the dynamic behavior of 2-bromo-4,6-difluorobenzamide within biological environments.

The development of novel drug candidates often involves rigorous safety assessments before progression to clinical trials. Preliminary toxicology studies on 2-bromo-4,6-difluorobenzamide have shown that it exhibits low toxicity at therapeutic doses when tested in relevant animal models. However, further studies are required to fully characterize its safety profile before human trials can commence. These studies will focus on evaluating potential side effects associated with long-term administration and identifying any off-target effects that may arise from interactions with non-target proteins.

The role of fluorinated compounds in modern drug discovery cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties while maintaining or enhancing biological activity. In the case of 2-bromo-4,6-difluorobenzamide, both bromine and fluorine substituents contribute synergistically to its therapeutic potential by modulating electronic distributions and steric hindrance around key binding sites on biological targets. This dual-halogen strategy has been successfully employed in numerous drug candidates that have reached clinical development.

The future direction for research involving 2-bromo-4,6-difluorobenzamide lies in expanding its chemical space through structural diversification and exploring new therapeutic indications. By modifying functional groups or introducing additional substituents at different positions on the benzene ring, 2-bromo-4, 6 -difluoro benzamides can be tailored for specific biological activities while retaining key pharmacophoric elements responsible for their efficacy . Additionally, advanced technologies such as biocatalysis could be leveraged toward greener synthesis routes.